Cas no 291-91-8 (1,3-Thiazepine)

1,3-Thiazepine structure
1,3-Thiazepine structure
Product Name:1,3-Thiazepine
CAS No:291-91-8
MF:C5H5NS
MW:111.164899587631
CID:2839475
PubChem ID:12444277
Update Time:2024-03-01

1,3-Thiazepine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Thiazepine
    • Inchi: 1S/C5H5NS/c1-2-4-7-5-6-3-1/h1-5H
    • InChI Key: SIMIXFVGSWZJJV-UHFFFAOYSA-N
    • SMILES: S1C=CC=CN=C1

Computed Properties

  • Exact Mass: 111.01427034g/mol
  • Monoisotopic Mass: 111.01427034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.7Ų

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